Sodium-potassium silicate

• Molecular Formula: KNaO3Si
• Molecular Weight: 138.171 g/mol
• IUPAC Name: potassium;sodium;dioxido(oxo)silane
• InChI: InChI=1S/K.Na.O3Si/c;;1-4(2)3/q2*+1;-2
• InChI Key: FASTZPULWMIMJA-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si](=O)[O-].[Na+].[K+]

Description

Sodium-potassium silicate is an inorganic compound composed of sodium, potassium, and silicate ionsThis compound is widely used in various industrial applications, including adhesives, coatings, and cements, due to its excellent binding and adhesive properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium-potassium silicate can be synthesized by reacting silica (silicon dioxide) with a mixture of sodium hydroxide and potassium hydroxide. The reaction typically occurs at high temperatures, around 1000°C, to ensure complete dissolution of silica. The general reaction is as follows: [ \text{SiO}_2 + 2\text{NaOH} + 2\text{KOH} \rightarrow \text{Na}_2\text{SiO}_3 + \text{K}_2\text{SiO}_3 + 2\text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is produced by melting a mixture of quartz sand and sodium carbonate or potassium carbonate in a furnace. The molten mixture is then cooled and dissolved in water to form a viscous liquid. This method ensures a high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Sodium-potassium silicate undergoes various chemical reactions, including:

Hydrolysis: When dissolved in water, it forms silicic acid and alkali hydroxides.

Neutralization: Reacts with acids to form silica gel and corresponding salts.

Polymerization: Forms polymeric silicate structures under certain conditions.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid.

Bases: Sodium hydroxide, potassium hydroxide.

Conditions: Reactions typically occur at room temperature or slightly elevated temperatures.

Major Products:

Silica Gel: Formed during neutralization with acids.

Polymeric Silicates: Formed during polymerization reactions.

Scientific Research Applications

Agricultural Applications

Enhancement of Plant Growth

Sodium-potassium silicate is primarily utilized in agriculture as a soil amendment. It provides essential nutrients—potassium and silicon—that enhance plant growth and resilience. Key benefits include:

• Improved Photosynthesis : The presence of silicon helps in the formation of thicker cell walls, which can improve the overall photosynthetic efficiency of plants .
• Pest Resistance : Plants treated with this compound show increased resistance to pests and diseases due to enhanced structural integrity .
• Soil Alkalinity : When dissolved in water, it raises the pH level of the soil, making it more alkaline, which can benefit certain crops .

Construction Industry

Durability and Strengthening of Materials

In construction, this compound is used to enhance the durability and strength of various materials:

• Mortars and Concrete : Adding this compound to mortars improves their acid resistance and longevity. It reduces porosity in concrete, making it less absorbent to chemicals and liquids .
• Fireproofing Wood : A solution of this compound can be applied to wood to make it flame retardant, thus enhancing fire safety in buildings .
• Surface Treatments : Studies have shown that using this compound as a surface treatment for concrete significantly improves its chloride ion resistance and freeze-thaw resistance .

Industrial Applications

Versatile Uses in Manufacturing

This compound serves multiple purposes in industrial applications:

• Silica Gel Production : It is a key ingredient in producing silica gel, which is widely used as a desiccant .
• Cleaning Agents : The compound acts as an effective solvent for inks and dyes, making it valuable in cleaning formulations .
• Welding Rods : It is commonly used in the production of welding rods due to its adhesive properties and thermal stability .

Case Study 1: Agricultural Benefits

A study demonstrated that applying this compound to rice crops resulted in a significant increase in yield due to improved resistance against pests and diseases. The thicker cell walls formed by silicon provided mechanical support against sap-sucking insects like spider mites .

Case Study 2: Concrete Durability

Research conducted on concrete treated with this compound showed an increase in the content of hydrated calcium silicate (C-S-H) by 389.8% compared to untreated samples. This treatment reduced permeability by 60.6%, enhancing the overall durability of the concrete against environmental factors .

Summary Table of Applications

Application Area	Specific Uses	Benefits
Agriculture	Soil amendment, pest resistance	Improved yield, enhanced plant resilience
Construction	Mortar enhancement, fireproofing wood	Increased durability, acid resistance
Industrial	Silica gel production, cleaning agents	Effective solvent properties
	Welding rods production	High adhesive strength

Mechanism of Action

The mechanism of action of sodium-potassium silicate involves its ability to form a durable network of silicate bonds. When applied to surfaces, it reacts with the substrate to form a strong, adhesive layer that enhances the material’s resistance to thermal and mechanical stresses . In biological systems, it promotes the uptake of essential nutrients and enhances the plant’s tolerance to abiotic stresses by forming a protective barrier .

Comparison with Similar Compounds

Sodium Silicate: Composed of sodium oxide and silicon dioxide.

Potassium Silicate: Composed of potassium oxide and silicon dioxide.

Uniqueness: Sodium-potassium silicate combines the properties of both sodium and potassium silicates, offering enhanced binding and adhesive properties. It is more versatile in its applications due to the combined effects of sodium and potassium ions, making it suitable for a broader range of industrial and scientific uses .

Biological Activity

Sodium-potassium silicate, a compound formed by the combination of sodium silicate and potassium silicate, has garnered attention for its various biological activities, particularly in agriculture and its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its effects on plant health, antifungal properties, and implications in wound healing.

Overview of this compound

This compound is a soluble silicate compound that serves as a source of silicon (Si) for plants. Silicon is known to enhance plant growth and resistance to biotic and abiotic stresses. The biological activity of this compound can be attributed to its role in enhancing structural integrity in plants, promoting disease resistance, and influencing metabolic pathways.

Effects on Plant Health

Wound Healing in Plants

A significant study demonstrated that sodium silicate promotes wound healing in potato tubers. When treated with 50 mM sodium silicate, potato tubers exhibited accelerated formation of wound healing structures, reduced weight loss, and lower disease incidence compared to untreated controls. This was attributed to increased deposition of suberin and lignin, which are crucial for plant defense mechanisms .

Mechanisms Involved:

• Gene Expression: Sodium silicate treatment led to the upregulation of genes associated with phenylpropanoid metabolism, including phenylalanine ammonia lyase (PAL), 4-coumarate: coenzyme A ligase (4CL), and cinnamyl alcohol dehydrogenase (CAD). These enzymes are vital for lignin synthesis .
• Antimicrobial Compounds: The treatment also induced the production of antimicrobial compounds and total phenolics, enhancing the plant's defense against pathogens .

Antifungal Activity

Research has shown that potassium silicate exhibits significant antifungal properties. An in vitro study revealed that potassium silicate at concentrations of 2% and 5% completely inhibited the mycelial growth of Fusarium species across various pH levels. The inhibition was directly proportional to the concentration of potassium silicate used .

Table 1: Effect of Potassium Silicate on Mycelial Growth of Fusarium

Concentration	pH 5.8	pH 6.0	pH 6.2	pH 6.6	pH 9.6	pH 11.5
2%	100%	-	-	-	100%	-
5%	100%	100%	100%	100%	100%	100%

This demonstrates the potential use of potassium silicate as a biocontrol agent in agriculture.

Case Studies

• Potato Tubers Wound Healing:
  • Study Design: Wounded potato tubers treated with sodium silicate.
  • Findings: Enhanced deposition of lignin and SPP; significant reduction in weight loss and disease index .
• Antifungal Efficacy:
  • Study Design: In vitro assessment of potassium silicate against Fusarium.
  • Findings: Complete inhibition of fungal growth at specific concentrations across various pH levels .

Safety and Toxicology

The safety profile for this compound indicates low toxicity levels. Acute toxicity studies have shown that sodium silicate administered orally is readily absorbed and excreted without significant adverse effects at low concentrations. However, higher doses may lead to gastrointestinal irritation .